
Ferric Pyrophosphate Citrate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ferric Pyrophosphate Citrate

CAS No.: 1275612-31-1

Cat. No.: B10786868

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and mechanism of action of Ferric Pyrophosphate
Citrate (FPC). The information is curated for researchers, scientists, and professionals

involved in drug development, offering detailed experimental protocols and quantitative data to

support further investigation and application of this unique iron compound.

Chemical Structure and Physicochemical Properties
Ferric Pyrophosphate Citrate is a complex iron salt characterized by its high water solubility

and stability in aqueous solutions. Unlike traditional intravenous iron therapies that are colloidal

iron-carbohydrate complexes, FPC is a non-colloidal, water-soluble compound.[1][2]

Molecular Structure: X-ray Absorption Spectroscopy (XAS) data has indicated that in the solid

state, the iron (III) center in FPC is complexed with one pyrophosphate and two citrate

molecules.[1][2][3] This structure is preserved when FPC is dissolved in water.[1][2][3]

Quantitative Extended X-ray Absorption Fine Structure (EXAFS) analysis suggests that the iron
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center is coordinated to approximately 2.5 phosphorus atoms and 3.6 carbon atoms, further

supporting the proposed molecular complex of one pyrophosphate and two citrate ligands.[1]

Physicochemical Data Summary:

Property Value References

Molecular Formula C18H24Fe4O42P6 [4]

Molecular Weight ~1313 g/mol [4]

Appearance
Yellow to green amorphous

powder
[2]

Solubility in Water > 1000 mg/mL [4]

Stability in Aqueous Solution Stable for several months [1][2][3][5]

Thermal Decomposition 263 ± 3°C [2]

Synthesis of Ferric Pyrophosphate Citrate
Several methods for the synthesis of Ferric Pyrophosphate Citrate have been reported. A

common approach involves the reaction of a ferric salt with citrate and pyrophosphate salts in

an aqueous solution, followed by precipitation and drying.

Detailed Synthesis Protocol (Precipitation Method)
This protocol is a synthesized representation of methods described in the literature.[6][7]

Materials:

Ferric sulfate (Fe₂(SO₄)₃)

Sodium citrate (Na₃C₆H₅O₇)

Sodium pyrophosphate (Na₄P₂O₇)

Purified water
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Crystallization agent (e.g., ethanol, methanol, or acetone)

Procedure:

Solution Preparation:

Prepare an aqueous solution of sodium citrate and sodium pyrophosphate. For example,

dissolve 2.941 g of sodium citrate and between 2.23 g and 3.13 g of sodium

pyrophosphate in 45 mL of purified water.[6]

Reaction:

To the citrate-pyrophosphate solution, add 2.523 g of ferric sulfate solid.[6]

Stir the mixture at a controlled temperature (e.g., 0-35°C) until all solids are completely

dissolved.[6]

Continue stirring for 2-6 hours to allow the complex to form, resulting in a dark green

solution.[6]

Crystallization and Precipitation:

Slowly add a crystallization agent (e.g., ethanol) to the dark green solution under vigorous

stirring. The volume ratio of the solution to the crystallization agent is typically 1:3 to 1:5.[6]

Continue stirring for 1-2 hours after the addition of the crystallization agent is complete to

facilitate the precipitation of a light green solid.[6]

Isolation and Drying:

Collect the precipitate by suction filtration.

Dry the solid for 15-20 hours to obtain the final Ferric Pyrophosphate Citrate complex.[6]

Experimental Workflow for Synthesis:
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Solution Preparation Reaction Crystallization & Precipitation Isolation & Drying

Dissolve Sodium Citrate 
 and Sodium Pyrophosphate in Water Add Ferric Sulfate Stir for 2-6 hours 

 (Formation of Dark Green Solution)
Add Crystallization Agent 

 (e.g., Ethanol)
Stir for 1-2 hours 

 (Precipitation of Light Green Solid) Suction Filtration Dry Solid (15-20 hours) Final Product: 
 Ferric Pyrophosphate Citrate

Click to download full resolution via product page

Synthesis Workflow for Ferric Pyrophosphate Citrate.

Experimental Characterization Protocols
X-ray Absorption Spectroscopy (XAS)
XAS is a powerful technique to probe the local atomic and electronic structure of the iron center

in FPC.

Methodology:

Sample Preparation: Solid FPC samples are typically measured as fine powders. For

solution-phase analysis, FPC is dissolved in deionized water.

Data Acquisition: Iron K-edge (7112 eV) X-ray Absorption Fine Structure (XAFS)

measurements are performed. This includes both the X-ray Absorption Near Edge Structure

(XANES) and the Extended X-ray Absorption Fine Structure (EXAFS) regions.

Data Analysis:

XANES Analysis: The XANES region provides information on the oxidation state and

coordination geometry of the iron. The edge position is sensitive to the oxidation state.

EXAFS Analysis: The EXAFS region provides information about the local atomic

environment of the absorbing iron atom, including the identity and number of neighboring

atoms and their interatomic distances. The raw data is processed to extract the EXAFS

function, which is then Fourier transformed to obtain a radial distribution function. This

function is then fitted with theoretical models to determine the coordination numbers and

bond distances.[1][8]
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Attenuated Total Reflectance Fourier-Transform Infrared
(ATR-FTIR) Spectroscopy
ATR-FTIR spectroscopy is used to identify the functional groups present in FPC and to confirm

the coordination of citrate and pyrophosphate to the iron center.

Methodology:

Sample Preparation: A small amount of the FPC powder is placed directly onto the ATR

crystal.

Data Acquisition: The FTIR spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A

background spectrum of the empty ATR crystal is recorded prior to sample analysis.

Data Analysis: The resulting spectrum is analyzed for characteristic vibrational modes. Key

peaks for FPC include those corresponding to the O-H, C=O, C-O, P=O, and P-O stretching

vibrations.[9]

Experimental Workflow for ATR-FTIR Analysis:

Place FPC Powder 
 on ATR Crystal Record Sample SpectrumRecord Background Spectrum 

 (Empty Crystal)
Process and Analyze Spectrum 

 for Characteristic Peaks

Click to download full resolution via product page

ATR-FTIR Analysis Workflow.

Mechanism of Action: Iron Delivery and Cellular
Uptake
Ferric Pyrophosphate Citrate has a unique mechanism of iron delivery that distinguishes it

from other intravenous iron formulations. FPC donates iron directly to plasma transferrin,

bypassing the reticuloendothelial system where conventional iron-carbohydrate complexes are

processed.[10] This direct donation allows for more efficient iron utilization for erythropoiesis.

The cellular uptake of iron delivered by FPC follows the pathway for non-transferrin-bound iron

(NTBI).
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Signaling Pathway of Cellular Iron Uptake:
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Cellular Iron Uptake Pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10786868/docs?utm_src=pdf-body-img#ferric-pyrophosphate-citrate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data from Clinical Studies
Clinical trials have demonstrated the efficacy and safety of Ferric Pyrophosphate Citrate in

maintaining hemoglobin levels and reducing the need for erythropoiesis-stimulating agents

(ESAs) in hemodialysis patients.

Summary of Key Clinical Trial Findings:

Parameter FPC Group Placebo Group References

Change in

Hemoglobin (g/dL)

Maintained from

baseline
Decrease of ~0.4 g/dL [11]

Change in

Reticulocyte

Hemoglobin Content

(pg)

-0.4 -0.9 [11]

Change in Serum

Ferritin (µg/L)
-69.7 -133.1 [11]

ESA Dose Reduction
Significant reduction

(~35%)
No significant change [12]

IV Iron Use
Significantly less

(~51% less)
Higher usage [12]

Transferrin Saturation

(TSAT)
Increased to ~30% Remained <20% [13]

Pharmacokinetic Data (in healthy subjects and CKD-5HD patients):

Parameter
Healthy Subjects
(6.5 mg IV)

CKD-5HD Patients
(6.5 mg IV)

References

Cmax (µmol/L) 33.46 ± 4.83 24.59 ± 4.77 [14]

Tmax (h) 4.09 ± 0.19 3.96 ± 0.26 [14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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